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Compound of Interest

Compound Name: Granisetron-d3

Cat. No.: B195961 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the safety, handling, and analytical

applications of Granisetron-d3. The content is intended to support researchers, scientists, and

professionals in the field of drug development in the safe and effective use of this isotopically

labeled compound.

Safety Data Sheet (SDS) Summary
The safety profile of Granisetron-d3 is largely extrapolated from its non-deuterated

counterpart, Granisetron Hydrochloride. It is crucial to handle this compound in a laboratory

setting with appropriate safety measures.

Physical and Chemical Properties
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Property Value Source

Chemical Name

1-(methyl-d3)-N-[(3-endo)-9-

methyl-9-azabicyclo[3.3.1]non-

3-yl]-1H-indazole-3-

carboxamide

N/A

CAS Number 1224925-76-1 N/A

Molecular Formula C₁₈H₂₁D₃N₄O N/A

Molecular Weight 315.4 g/mol N/A

Appearance Solid N/A

Solubility Soluble in Methanol N/A

Storage -20°C N/A

Hazard Identification and Toxicological Data
Granisetron Hydrochloride is harmful if swallowed.[1][2] The toxicological properties of

Granisetron-d3 have not been thoroughly investigated, and it should be handled with care.
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Hazard Description Source

Acute Oral Toxicity
LD50 (Rat): 350 mg/kg (for

Granisetron HCl)
[1]

Skin Corrosion/Irritation No data available [1]

Serious Eye Damage/Irritation No data available [1]

Mutagenicity

Not mutagenic in in vitro Ames

test and mouse lymphoma cell

forward mutation assay.

However, it produced a

significant increase in UDS in

HeLa cells in vitro and a

significant increased incidence

of cells with polyploidy in an in

vitro human lymphocyte

chromosomal aberration test.

[3]

First Aid Measures
Exposure Route First Aid Procedure Source

Ingestion

If swallowed, call a poison

center or doctor if you feel

unwell. Rinse mouth.

[1][4]

Inhalation

If breathed in, move person

into fresh air. If not breathing,

give artificial respiration.

Consult a physician.

[1][3]

Skin Contact
Wash off with soap and plenty

of water. Consult a physician.
[1][4]

Eye Contact
Flush eyes with water as a

precaution.
[1][3]

Handling, Storage, and Personal Protection
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Aspect Recommendation Source

Handling

Avoid contact with skin and

eyes. Avoid formation of dust

and aerosols. Provide

appropriate exhaust ventilation

at places where dust is formed.

[1][5]

Storage

Keep container tightly closed

in a dry and well-ventilated

place. Store at -20°C. Light

sensitive.

[1][5]

Eye Protection
Safety glasses with side-

shields conforming to EN166.
[5][6]

Hand Protection
Handle with gloves. Gloves

must be inspected prior to use.
[1][5]

Body Protection

Complete suit protecting

against chemicals. The type of

protective equipment must be

selected according to the

concentration and amount of

the dangerous substance at

the specific workplace.

[1]

Respiratory Protection

For nuisance exposures use

type P95 (US) or type P1 (EU

EN 143) particle respirator. For

higher level protection use

type OV/AG/P99 (US) or type

ABEK-P2 (EU EN 143)

respirator cartridges.

[1]

Mechanism of Action and Signaling Pathway
Granisetron is a potent and highly selective antagonist of the serotonin 5-HT3 receptor.[7] Its

antiemetic properties are mediated through the blockade of these receptors at both peripheral
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and central locations.

Chemotherapeutic agents can cause the release of serotonin from enterochromaffin cells in the

small intestine. This serotonin then activates 5-HT3 receptors on vagal afferent nerves, which

transmit signals to the medullary vomiting center, inducing nausea and vomiting. Granisetron

competitively inhibits these 5-HT3 receptors, thereby blocking the emetic signal.

The 5-HT3 receptor is a ligand-gated ion channel. Upon binding of serotonin, the channel

opens, allowing for the influx of cations (primarily Na⁺ and Ca²⁺), leading to neuronal

depolarization. Granisetron, by blocking the binding of serotonin, prevents this channel opening

and subsequent depolarization.

5-HT3 Receptor Signaling in Emesis
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Caption: 5-HT3 Receptor Signaling Pathway and Inhibition by Granisetron.
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Experimental Protocol: Quantification of
Granisetron using Granisetron-d3 as an Internal
Standard by LC-MS/MS
Granisetron-d3 is primarily used as an internal standard (IS) for the accurate quantification of

granisetron in biological matrices by Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS). The following is a representative protocol synthesized from published methods.

Materials and Reagents
Granisetron analytical standard

Granisetron-d3 (Internal Standard)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ammonium formate

Ultrapure water

Biological matrix (e.g., human plasma)

Preparation of Stock and Working Solutions
Stock Solutions (1 mg/mL): Accurately weigh and dissolve granisetron and Granisetron-d3
in methanol to prepare individual stock solutions.

Working Solutions: Prepare serial dilutions of the granisetron stock solution with

methanol:water (1:1, v/v) to create calibration standards and quality control (QC) samples.

Internal Standard Working Solution: Dilute the Granisetron-d3 stock solution with

methanol:water (1:1, v/v) to a final concentration of 10 ng/mL.
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Sample Preparation (Protein Precipitation)
To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the

Granisetron-d3 internal standard working solution.

Add 300 µL of acetonitrile to precipitate proteins.

Vortex mix for 1 minute.

Centrifuge at 13,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Inject a 5 µL aliquot into the LC-MS/MS system.

LC-MS/MS Conditions
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Parameter Condition

LC System Agilent 1200 Series or equivalent

Column C18 column (e.g., 50 x 2.1 mm, 1.8 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Gradient

Start with 10% B, ramp to 90% B over 3 min,

hold for 1 min, return to 10% B and equilibrate

for 2 min.

Flow Rate 0.3 mL/min

Column Temperature 40°C

MS System
Triple quadrupole mass spectrometer (e.g., AB

Sciex API 4000)

Ionization Mode Electrospray Ionization (ESI), Positive

MRM Transitions
Granisetron: 313.2 → 138.1; Granisetron-d3:

316.2 → 141.1

Collision Energy Optimized for each transition

Data Analysis
Quantify granisetron in unknown samples by constructing a calibration curve from the peak

area ratio of granisetron to Granisetron-d3 versus the concentration of the calibration

standards.
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Experimental Workflow for Granisetron Quantification

Start Sample Preparation
(Plasma + IS)
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Caption: Workflow for Granisetron Quantification using LC-MS/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and Application]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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